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The table below summarizes the essential information you'll need for planning your experiments with

UNC2250.

Property Description / Value

Molecular Weight 440.58 g/mol [1] [2]

CAS Number 1493694-70-4 [2]

Primary Target MerTK (c-Mer) [1] [2]

IC₅₀ for MerTK 1.7 nM [1] [2]

Selectivity (vs. Axl/Tyro3) ~160-fold / ~60-fold [1] [2]

Recommended Solvent DMSO (≥ 10 mg/mL) [2]

Common Stock Concentration 10 mM in DMSO [1] [2]

Detailed Cell Assay Protocols

The following sections outline specific protocols used in published research for evaluating UNC2250's

effects in cellular models.
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Inhibition of MerTK Phosphorylation (Western Blot)

This protocol is used to confirm the on-target activity of UNC2250 by measuring its ability to inhibit MerTK

phosphorylation [2].

Cell Line: 697 B-ALL cells [2].

Procedure:
Culture cells at a density of 3x10⁶ cells/mL [3].

Treat cells with a dose range of UNC2250 (e.g., 5 - 500 nM) or a vehicle control (DMSO) for 1
hour [2].

Prepare cell lysates.
Detect levels of total and phosphorylated MerTK via immunoblotting.

Expected Outcome: Dose-dependent inhibition of MerTK phosphorylation with an IC₅₀ value of
approximately 9.8 nM in 697 cells [2].

Cell Proliferation and Viability (MTT Assay)

The MTT assay is a common colorimetric method to assess cell viability and proliferation after inhibitor

treatment [4].

Cell Lines: Sensitive (K562-S) and Imatinib-resistant (K562-R) Chronic Myeloid Leukemia (CML)
cells [4].

Procedure:
Plate cells in 96-well plates at a density of 1.0 x 10⁴ cells per well in 50 µL of media [4].

Add 50 µL of media containing different concentrations of UNC2250 (or other TAM kinase
inhibitors). Include controls (e.g., DMSO vehicle) [4].

Incubate the plates for 72 hours in a 37°C, 5% CO₂ incubator [4].
Add 15 µL of 5 µg/mL MTT dye to each well and incubate for another 3-4 hours to allow

formazan crystal formation [4].
Carefully remove the media without disturbing the crystals and dissolve them in an equal

volume of DMSO [4].
Measure the relative absorbance at 550 nm using a spectrophotometric plate reader [4].

Data Analysis: Plot cell viability against the log of inhibitor concentration to determine IC₅₀ values.

Clonogenic (Colony Formation) Assay
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This assay tests the ability of a single cell to proliferate and form a colony, indicating long-term inhibitory

effects [4] [1].

Cell Lines: Used in rhabdoid tumor (BT-12) and non-small cell lung cancer (Colo699) models [1].
Procedure (Soft Agar for Anchorage-Independent Growth):

Prepare a bottom layer of 0.8% agar in complete media in a 6-well plate and allow it to solidify
[4].

For the top layer, mix 0.3-0.5% agar with warm media and the cell suspension (3,500 cells per
well for K562 models) [4].

Once the top layer solidifies, add 1 mL of fresh media containing the desired concentration of
UNC2250 or vehicle [4].

Refresh the media and inhibitors twice a week [4].
Culture cells for 2-3 weeks (e.g., 2 weeks for Colo699, 3 weeks for BT-12) [1].

Stain colonies with methylene blue, thiazolyl blue tetrazolium bromide, or nitrotetrazolium blue
chloride and count them manually under a microscope [4] [1].

Experimental Results and Key Findings

The table below summarizes quantitative results from various studies using UNC2250, demonstrating its

consistent anti-cancer activity across different cancer types.

Assay Type
Cell Line /
Model

Key Findings Reference

Western Blot 697 B-ALL IC₅₀ of 9.8 nM for inhibition of MerTK

phosphorylation.

[2]

MTT
(Proliferation)

K562-S & K562-

R CML

Significant reduction in proliferation of both

sensitive and resistant cells.

[4]

Clonogenic
Assay

BT-12 Rhabdoid

Tumor

Reduced colony-forming potential at

concentrations up to ~3 µM.

[1]

Clonogenic
Assay

Colo699 NSCLC Reduced colony-forming potential at

concentrations of ~300 nM.

[1]
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Assay Type
Cell Line /
Model

Key Findings Reference

Functional
Assay

MCL Cell Lines Induced G2/M phase arrest and promoted

apoptosis.

[5]

UNC2250 Mechanism of Action and Workflow

The following diagram illustrates the mechanism of MerTK signaling and how UNC2250 exerts its effects at

a cellular level, integrating it into a simplified experimental workflow.
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MerTK Signaling Pathway & UNC2250 Inhibition

Cellular Outcomes of Inhibition
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Mechanism of UNC2250 and Experimental Workflow. UNC2250 potently inhibits MerTK phosphorylation,

blocking downstream survival signals and leading to anti-cancer cellular effects.
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Key Considerations for Researchers

Solubility and Storage: Prepare stock solutions in DMSO and store at -20°C or -80°C. Aliquot to
avoid repeated freeze-thaw cycles [2].

Cell Line Validation: Confirm MerTK expression in your cell models via Western blot or RT-PCR
before experimentation, as efficacy is dependent on target presence [4] [5] [3].

Combination Therapy: Research indicates TAM kinase inhibitors can have additive or synergistic
effects with other drugs like Imatinib, suggesting promise for combination treatment strategies [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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